Cas no 2166519-18-0 (tert-butyl 2-(1R)-2,2,2-trifluoro-1-hydroxyethylpyrrolidine-1-carboxylate)

• Product Name: tert-butyl 2-(1R)-2,2,2-trifluoro-1-hydroxyethylpyrrolidine-1-carboxylate
• CAS No: 2166519-18-0
• MF: C₁₁H₁₈F₃NO₃
• MW: 269.260734081268
• CID: 6279511
• PubChem ID: 133655677
• Update Time: 2025-05-23

tert-butyl 2-(1R)-2,2,2-trifluoro-1-hydroxyethylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(1R)-2,2,2-trifluoro-1-hydroxyethylpyrrolidine-1-carboxylate
• 2166519-18-0
• EN300-1879640
• tert-butyl 2-[(1R)-2,2,2-trifluoro-1-hydroxyethyl]pyrrolidine-1-carboxylate

• Inchi： 1S/C11H18F3NO3/c1-10(2,3)18-9(17)15-6-4-5-7(15)8(16)11(12,13)14/h7-8,16H,4-6H2,1-3H3/t7?,8-/m1/s1
• InChI Key： VLUSRSVEVZDURI-BRFYHDHCSA-N
• SMILES： FC([C@@H](C1CCCN1C(=O)OC(C)(C)C)O)(F)F

Computed Properties

• Exact Mass: 269.12387792g/mol
• Monoisotopic Mass: 269.12387792g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-butyl 2-(1R)-2,2,2-trifluoro-1-hydroxyethylpyrrolidine-1-carboxylate

tert-butyl 2-(1R)-2,2,2-trifluoro-1-hydroxyethylpyrrolidine-1-carboxylate: A Comprehensive Overview

tert-butyl 2-(1R)-2,2,2-trifluoro-1-hydroxyethylpyrrolidine-1-carboxylate (CAS No. 2166519-18-0) is a highly specialized organic compound with significant applications in the fields of pharmaceuticals and materials science. This compound is characterized by its unique structure, which combines a tert-butyl group, a pyrrolidine ring, and a trifluoroethyl group. The stereochemistry at the hydroxyl group (R configuration) plays a crucial role in its chemical reactivity and biological activity.

Recent studies have highlighted the potential of tert-butyl 2-(1R)-2,2,2-trifluoro-1-hydroxyethylpyrrolidine-1-carboxylate as a key intermediate in the synthesis of advanced pharmaceutical agents. Its ability to act as a versatile building block has been extensively explored in drug discovery programs targeting various therapeutic areas, including central nervous system disorders and metabolic diseases. The trifluoroethyl group imparts unique electronic properties, making it an attractive candidate for modulating drug-receptor interactions.

The synthesis of tert-butyl 2-(1R)-2,2,2-trifluoro-1-hydroxyethylpyrrolidine-1-carboxylate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the reaction conditions to achieve high yields and enantioselectivity, ensuring the compound's suitability for large-scale production. The use of chiral catalysts has been particularly effective in controlling the stereochemistry at the hydroxyl group, which is critical for its biological activity.

In terms of applications, this compound has shown promise in the development of prodrugs and drug delivery systems. Its carboxylate functionality allows for easy modification, enabling the creation of bioisosteres and prodrug derivatives with improved pharmacokinetic profiles. Recent studies have demonstrated that tert-butyl 2-(1R)-2,2,2-trifluoro-1-hydroxyethylpyrrolidine-1-carboxylate can serve as a platform for developing drugs with enhanced solubility and bioavailability.

The structural uniqueness of this compound also makes it an interesting candidate for materials science applications. Its trifluoroethyl group contributes to its thermal stability and chemical resistance, making it suitable for use in high-performance polymers and coatings. Researchers are actively exploring its potential as a monomer in polymer synthesis, particularly in applications requiring resistance to harsh environmental conditions.

From an environmental standpoint, the synthesis and application of tert-butyl 2-(1R)-2,2,2-trifluoro-1-hydroxyethylpyrrolidine-1-carboxylate have been designed with sustainability in mind. Green chemistry principles have been incorporated into its production process to minimize waste and reduce energy consumption. This approach aligns with the growing demand for eco-friendly chemical manufacturing practices across various industries.

In conclusion, tert-butyl 2-(1R)-2,2,2-trifluoro-1-hydroxyethylpyrrolidine-1-carboxylate (CAS No. 2166519-18-0) is a versatile compound with a wide range of applications in pharmaceuticals and materials science. Its unique structure and stereochemistry make it an invaluable tool for researchers seeking to develop innovative solutions in these fields. As ongoing studies continue to uncover new potentials for this compound, its role in advancing science and technology is expected to grow significantly.